Cas no 2044706-51-4 (Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate
• CAS No: 2044706-51-4
• MF: C₉H₇BrF₃NO₃S
• MW: 346.120990991592
• MDL: MFCD30536240
• CID: 3042559
• PubChem ID: 123134783
• Update Time: 2025-06-08

Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate
• AK552035
• 2044706-51-4
• Ethyl5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate
• AKOS030632854
• MFCD30536240
• ethyl 5-bromo-2-[(2,2,2-trifluoroacetyl)amino]thiophene-3-carboxylate
• CS-0162777
• DS-19579
• C9H7BrF3NO3S
• C73864

• MDL： MFCD30536240
• Inchi： 1S/C9H7BrF3NO3S/c1-2-17-7(15)4-3-5(10)18-6(4)14-8(16)9(11,12)13/h3H,2H2,1H3,(H,14,16)
• InChI Key： FHUJFYAHUHERBE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(NC(C(F)(F)F)=O)S1

Computed Properties

• Exact Mass: 344.92821g/mol
• Monoisotopic Mass: 344.92821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• XLogP3: 4

Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate (CAS No. 2044706-51-4)

Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate (CAS No. 2044706-51-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This thiophene derivative features a bromo substituent and a trifluoroacetamido group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered significant attention in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for fluorinated thiophene compounds due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring CAS 2044706-51-4 as a key building block for small-molecule drug discovery, especially in oncology and CNS disease targets. The compound's electron-withdrawing groups (bromo and trifluoroacetyl) facilitate selective cross-coupling reactions, a hot topic in green chemistry and catalysis research.

From a synthetic perspective, Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate demonstrates remarkable reactivity in Pd-catalyzed couplings, addressing industry needs for efficient C-C bond formation. This aligns with current trends in flow chemistry and continuous manufacturing, where such intermediates enable rapid scaffold diversification. Analytical data (HPLC, NMR) confirms >98% purity for commercial batches, meeting stringent requirements for preclinical development.

The compound's structure-activity relationship (SAR) potential makes it particularly valuable for fragment-based drug design. Computational chemists frequently incorporate this thiophene core into virtual screening libraries, given its balanced lipophilicity (LogP ~2.3) and molecular weight (MW 344.16). These properties position it as an ideal candidate for hit-to-lead optimization programs, especially in GPCR-targeted therapies.

Supply chain analytics reveal increasing global procurement of CAS 2044706-51-4, driven by expanded research in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). The compound's stability under cryogenic conditions (-20°C) ensures reliable performance in high-throughput screening platforms. Regulatory-compliant documentation (CoA, MSDS) supports its use in GMP-compatible synthesis workflows.

Emerging applications include its role as a fluorescent probe precursor in bioimaging studies, leveraging the thiophene scaffold's photophysical properties. Patent landscapes show growing IP activity around related derivatives, particularly for neurodegenerative disease applications. The compound's crystallographic data (CCDC deposition available) further enables structure-based drug design initiatives.

Quality control protocols for Ethyl 5-bromo-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylate emphasize residual solvent analysis and heavy metal screening, critical for ADC payload conjugation. Thermal analysis (DSC) confirms a stable melting point (148-152°C), important for formulation development. These characteristics make it a preferred choice for preclinical candidate selection in major pharma pipelines.

Future research directions may explore its potential in covalent inhibitor design through the reactive bromo-thiophene moiety. The compound's compatibility with microwave-assisted synthesis also positions it well for automated parallel synthesis platforms. As the industry shifts toward AI-driven molecular generation, such well-characterized intermediates gain strategic importance in digital chemistry workflows.